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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B1203149

This document provides immediate and essential safety and logistical information for the
handling of vinyl bromide, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance outlines operational plans, personal
protective equipment (PPE) requirements, emergency protocols, and disposal plans to ensure
the safe use of this chemical in a laboratory setting.

Hazard Summary

Vinyl bromide is a colorless, highly flammable gas or liquid that is shipped as a liquefied
compressed gas.[1] It is classified as a potential occupational carcinogen and poses significant
health and safety risks.[2][3] Key hazards include:

o Flammability: Extremely flammable gas that may react explosively, even in the absence of air
at elevated pressure or temperature.[3] The vapor is heavier than air and can travel to a
distant ignition source.[4]

o Health Hazards: Harmful if swallowed and may cause cancer.[2] Inhalation can lead to
dizziness, confusion, and narcosis, while contact with the liquid form can cause frostbite.[1]

o Reactivity: Can polymerize when exposed to heat and light and reacts violently with
oxidants.[2][4]

Personal Protective Equipment (PPE) Requirements
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Strict adherence to the following PPE requirements is mandatory when handling vinyl

bromide. All equipment should be tested and approved under appropriate government
standards such as NIOSH (US) or EN (EU).

Protection Type

Required Equipment

Specifications and
Guidelines

Respiratory Protection

Full-facepiece, self-contained
breathing apparatus (SCBA) or
a supplied-air respirator in
pressure-demand or other

positive-pressure mode.[1][3]

To be used at any detectable
concentration, especially in
case of a leak or spill. Ensure
the respirator is properly fitted
and inspected before each

use.[5]

Eye and Face Protection

Tightly fitting safety goggles in
combination with a face shield

(8-inch minimum).[4]

Must be worn to protect
against splashes of the
liquefied gas.[3] An emergency
eyewash station must be

immediately accessible.

Hand Protection

Insulated, chemical-resistant
gloves (e.g., PVC or

neoprene).[5]

Inspect gloves for tears or
wear before use.[5]
Contaminated gloves must be
disposed of according to
regulations. Due to its low
chemical resistance, standard
vinyl gloves are not
recommended for handling

harsh chemicals.[6]

Body Protection

Flame-retardant, antistatic,
chemical-resistant protective

clothing or a full chemical suit.

[3]4]

Should cover all exposed skin.
[5] Work clothing that becomes
wet with vinyl bromide should
be removed immediately due

to its flammability.[7]

Footwear

Non-absorbent, protective

footwear.[5]

To be worn in case of a spill or

leak from a drum or application
rig.[5]
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Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for vinyl bromide.

Parameter Value

Source

OSHA Permissible Exposure
Limit (PEL)

5 ppm (20 mg/m3) TWA
(Vacated)

ACGIH Threshold Limit Value

0.5 ppm TWA
(TLV) PP

NIOSH Recommended

Lowest feasible concentration

Exposure Limit (REL)

Flash Point <-8°C(<18°F)

Lower Flammable Limit 9%

Upper Flammable Limit 15%

Autoignition Temperature 530 °C (986 °F)

Boiling Point 15.6 °C (60 °F)

[1](7]

Vapor Pressure 1.4 atm

[1]

Operational Plans and Protocols
Protocol for Safe Handling of Vinyl Bromide

This protocol outlines the step-by-step procedure for safely handling vinyl bromide in a

laboratory environment.

1. Preparation and System Check:

» Obtain and thoroughly review the Safety Data Sheet (SDS) for vinyl bromide before

beginning any work.[2][3][8]

e Ensure a work permit system is in place for all activities involving vinyl bromide.[3]
o Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood or a closed system.[2]

 Verify that all ventilation equipment is explosion-proof and functioning correctly.
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e Ensure gas detectors are in place to monitor for leaks.[3]

» Confirm that an emergency eyewash station and a quick-drench shower are immediately
accessible.

e Remove all potential ignition sources, including open flames, sparks, hot surfaces, and static
discharge risks.[2] Use only non-sparking tools.[2]

e Purge the entire system with a dry inert gas (e.g., nitrogen or helium) before introducing
vinyl bromide.[3]

2. Handling the Chemical:

» Only experienced and properly trained personnel should handle gases under pressure.[3]

» Don the required personal protective equipment as detailed in the PPE table above.

e Use only equipment that is specifically designed and rated for vinyl bromide's pressure and
temperature.[3]

e Ground and bond all containers and receiving equipment to prevent static discharge.[3]

» Keep containers tightly closed and, if opened, reseal them carefully and keep them upright.

[8]
3. Storage:

» Store vinyl bromide cylinders in a cool, dry, well-ventilated, and fireproof area.[2][4]

o Protect containers from sunlight and heat, as they may rupture or explode if heated.[2][7]
» Store cylinders in a locked-up location, separated from oxidants.[2][4]

o Store only if the vinyl bromide is stabilized.[4]

Emergency and Disposal Plans
Emergency Procedures

Immediate action is critical in the event of an emergency.

« Inhalation: Immediately move the affected person to fresh air.[7] If breathing is difficult or has
stopped, provide respiratory support or artificial respiration.[1] Seek immediate medical
attention.[7]

o Skin Contact (Liquid/Frostbite): For frostbite, immediately flush the affected area with plenty
of lukewarm water (105-115°F or 41-46°C). Do not use hot water. Do not remove clothing
that is frozen to the skin.[4] Gently wrap the affected parts in blankets. Seek immediate
medical attention.[4]
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e Eye Contact (Liquid): Immediately irrigate the eyes with plenty of water for at least 15
minutes.[1] If present, remove contact lenses if it is easy to do so.[4] Seek immediate
medical attention from an ophthalmologist.

o Leaking Gas Fire: Do not extinguish a leaking gas fire unless the leak can be stopped safely.
[2][3] Use water spray or fog to cool containers and knock down fumes.[2]

o Spill or Leak: Evacuate the area immediately.[3] Isolate the spill or leak area for at least 100
meters (330 feet) in all directions.[7] Remove all ignition sources. Ventilate the area.[2] Only
personnel equipped with a chemical protection suit and a self-contained breathing apparatus
should enter the area.[2][4]

Vinyl Bromide Spill Response Workflow

The following diagram outlines the logical workflow for responding to a vinyl bromide spill.
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Vinyl Bromide Spill Detected

Evacuate Immediate Area
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Assess Spill Severity
(Trained Personnel in Full PPE)

Small Spill / Controllable Leak Major?

Large Spill / Uncontrolled Release

Stop Leak if Safe to Do So

Increase Ventilation
(Fume Hood / Exhaust)

A\

Call Emergency Services
Isolate Hazard Area (min. 100m)

Contain with Absorbent Material

Collect Waste in Sealed Containers

Decontaminate Area

Spill Secured

Click to download full resolution via product page

Caption: Workflow for managing a vinyl bromide spill.
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Disposal Plan

All waste containing vinyl bromide is classified as hazardous waste and must be handled
accordingly.[9]

o Unused Product/Residues: Dispose of contents and containers at an approved waste
disposal plant in accordance with all applicable local, regional, and national regulations.[2][8]

[9]

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, contaminated
gloves, clothing) must be placed in a sealed, properly labeled container for hazardous waste.

o Containers: Empty containers may retain product residue and vapors and can be dangerous.
[9] They should be kept away from heat and ignition sources and disposed of through a
hazardous waste collection point.[9] Do not attempt to clean or reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12031494#personal-protective-equipment-for-
handling-vinyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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